Cas no 90259-39-5 (Benzoic acid, 2-(ethylthio)-6-methyl-)

Benzoic acid, 2-(ethylthio)-6-methyl- structure
90259-39-5 structure
Product Name:Benzoic acid, 2-(ethylthio)-6-methyl-
CAS No:90259-39-5
MF:C10H12O2S
MW:196.266081809998
CID:790837
PubChem ID:71429539
Update Time:2025-04-19

Benzoic acid, 2-(ethylthio)-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-(ethylthio)-6-methyl-
    • 2-ethylsulfanyl-6-methylbenzoic acid
    • DTXSID90848216
    • 2-(Ethylsulfanyl)-6-methylbenzoic acid
    • 90259-39-5
    • Inchi: 1S/C10H12O2S/c1-3-13-8-6-4-5-7(2)9(8)10(11)12/h4-6H,3H2,1-2H3,(H,11,12)
    • InChI Key: ZMYQBFZHIFHPIJ-UHFFFAOYSA-N
    • SMILES: S(CC)C1=CC=CC(C)=C1C(=O)O

Computed Properties

  • Exact Mass: 196.05580079g/mol
  • Monoisotopic Mass: 196.05580079g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 62.6Ų

Benzoic acid, 2-(ethylthio)-6-methyl- Related Literature

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen